![molecular formula C13H19NO B1523078 3-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol CAS No. 1042574-94-6](/img/structure/B1523078.png)
3-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol
Overview
Description
“3-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol” is a chemical compound with the CAS Number: 1042574-94-6 . It has a molecular weight of 205.3 . The IUPAC name for this compound is 3-(1,2,3,4-tetrahydro-1-naphthalenylamino)-1-propanol . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “3-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol” is 1S/C13H19NO/c15-10-4-9-14-13-8-3-6-11-5-1-2-7-12(11)13/h1-2,5,7,13-15H,3-4,6,8-10H2 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
The compound “3-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol” is a powder that is stored at room temperature . More detailed physical and chemical properties were not available in the resources I accessed.Scientific Research Applications
Synthetic Applications and Chemical Properties
Convenient Synthesis of Halo-Indanones and Tetralones : A study described a method for regioselective oxidation and acidic hydrolysis to synthesize 7-aminoindan-1-one or 8-aminotetral-1-one, highlighting a route for preparing halo derivatives of these compounds. This process emphasizes the chemical versatility and synthetic utility of compounds related to 3-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol in organic synthesis (Nguyen et al., 2003).
Chiral Auxiliary in Asymmetric Reactions : Another research utilized a derivative of 3-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol as a chiral auxiliary in Reformatsky-type reactions, showcasing its role in enhancing asymmetric synthesis, which is crucial for the production of enantiomerically pure compounds (Orsini et al., 2005).
Biological Studies and Potential Therapeutic Applications
Sigma Receptor Ligands for Oncology : An investigation into analogues of σ receptor ligand PB28 highlighted the design of compounds with reduced lipophilicity for potential use as positron emission tomography radiotracers in oncology. These studies demonstrate the potential therapeutic applications of 3-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol derivatives in cancer diagnosis and treatment (Abate et al., 2011).
Cytochrome P450 3A Inhibition in Drug Discovery : Research on melanocortin-4 receptor agonists, including a compound structurally related to 3-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol, discussed the assessment and minimization of time-dependent inhibition of cytochrome P450 3A. This study is crucial for understanding drug-drug interaction potentials and improving the safety profiles of new therapeutic agents (Tang et al., 2008).
Material Science and Engineering
- Poly(Ether Imine) Dendrimers for Biological Studies : A synthetic strategy for constructing poly(ether imine) dendrimers originating from 3-amino-propan-1-ol was described. These dendrimers showed non-toxic properties, making them suitable for biological applications. This illustrates the compound's utility in the development of non-toxic materials for biomedical research (Krishna et al., 2005).
Safety And Hazards
properties
IUPAC Name |
3-(1,2,3,4-tetrahydronaphthalen-1-ylamino)propan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO/c15-10-4-9-14-13-8-3-6-11-5-1-2-7-12(11)13/h1-2,5,7,13-15H,3-4,6,8-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACYROAKFDBXHES-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=CC=CC=C2C1)NCCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(1,2,3,4-Tetrahydronaphthalen-1-yl)amino]propan-1-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.